Cas no 1270288-09-9 ((3S)-3-AMINO-3-(2-CHLORO-3-METHOXY-PHENYL)PROPANENITRILE)

• Product Name: (3S)-3-AMINO-3-(2-CHLORO-3-METHOXY-PHENYL)PROPANENITRILE
• CAS No: 1270288-09-9
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• CID: 5589014
• PubChem ID: 130611674
• Update Time: 2025-10-28

(3S)-3-AMINO-3-(2-CHLORO-3-METHOXY-PHENYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• (3S)-3-AMINO-3-(2-CHLORO-3-METHOXY-PHENYL)PROPANENITRILE
• Benzenepropanenitrile, β-amino-2-chloro-3-methoxy-, (βS)-
• N15059
• 1270288-09-9

• Inchi： 1S/C10H11ClN2O/c1-14-9-4-2-3-7(10(9)11)8(13)5-6-12/h2-4,8H,5,13H2,1H3/t8-/m0/s1
• InChI Key： DROCJYTYTGPKFW-QMMMGPOBSA-N
• SMILES： C(#N)C[C@H](N)C1=CC=CC(OC)=C1Cl

Computed Properties

• Exact Mass: 210.0559907g/mol
• Monoisotopic Mass: 210.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 382.0±42.0 °C(Predicted)
• pka: 6.15±0.10(Predicted)

Additional information on (3S)-3-AMINO-3-(2-CHLORO-3-METHOXY-PHENYL)PROPANENITRILE

(3S)-3-AMINO-3-(2-CHLORO-3-METHOXY-PHENYL)PROPANENITRILE - A Comprehensive Overview

(3S)-3-AMINO-3-(2-CHLORO-3-METHOXY-PHENYL)PROPANENITRILE, identified by the CAS Registry Number 1270288-09-9, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group, a cyano group, and a substituted phenyl ring. The stereochemistry at the chiral center (S configuration) plays a crucial role in its biological activity and potential applications.

The molecular formula of this compound is C₁₁H₁₁ClN₂O, with a molecular weight of 244.68 g/mol. Its structure consists of a central propane backbone, where one carbon is substituted with an amino group (-NH₂) and another with a cyano group (-CN). The third carbon is attached to a phenyl ring that carries two substituents: a chlorine atom at the 2-position and a methoxy group (-OCH₃) at the 3-position. This arrangement imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical and biological studies.

Recent studies have highlighted the potential of (3S)-3-AMINO-3-(2-CHLORO-3-METHOXY-PHENYL)PROPANENITRILE in drug discovery. Researchers have explored its ability to modulate enzyme activity, particularly in pathways related to neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's stereochemistry has been shown to influence its binding affinity to target proteins, underscoring the importance of chirality in drug design.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, coupling reactions, and stereochemical control. One notable approach involves the use of asymmetric catalysis to achieve high enantiomeric excess (ee) during the formation of the chiral center. This method not only enhances the efficiency of synthesis but also aligns with green chemistry principles by minimizing waste and reducing environmental impact.

The pharmacokinetic properties of (3S)-3-AMINO-3-(2-CHLORO-3-METHOXY-PHENYL)PROPANENITRILE have been investigated in preclinical models. Studies indicate that the compound exhibits moderate solubility in aqueous solutions and demonstrates good permeability across biological membranes. These attributes are favorable for oral administration, though further research is required to optimize bioavailability and reduce potential toxicity.

Beyond its pharmacological applications, this compound has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in catalytic systems. For instance, recent research has demonstrated its effectiveness in facilitating cross-coupling reactions under mild conditions, which could have implications for industrial chemical synthesis.

In conclusion, (3S)-3-AMINO-3-(2-CHLORO-3-METHOXY-PHENYL)PROPANENITRILE (CAS No: 1270288-09-9) is a versatile compound with promising applications across multiple disciplines. Its unique structure, stereochemical properties, and functional groups make it an invaluable tool for researchers in chemistry, pharmacology, and materials science. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing both academic research and industrial innovation.